Cas no 30727-22-1 (1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride)

• Product Name: 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride
• CAS No: 30727-22-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 825524
• PubChem ID: 23337593
• Update Time: 2025-06-11

1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylprrolidine-2-carboxylic acid hydrochloride
• 1-Methylpyrrolidine-2-carboxylic acid hydrochloride
• DL-hygrinic acid , hydrochloride
• SCHEMBL113877
• MFCD18071558
• 1-Methylpyrrolidine-2-carboxylicacidhydrochloride
• SY012525
• (2S)-1-METHYLPYRROLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
• CS-0163377
• AKOS025243565
• Proline, 1-methyl-, hydrochloride, DL- (8CI)
• SB13704
• DS-3288
• SB13706
• 30727-22-1
• C74581
• 1-METHYLPROLINE HYDROCHLORIDE
• MFCD18375303
• 1-methylpyrrolidine-2-carboxylic acid;hydrochloride
• 1-METHYLPYRROLIDINE-2-CARBOXYLIC ACID HCL
• 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-7-4-2-3-5(7)6(8)9;/h5H,2-4H2,1H3,(H,8,9);1H
• InChI Key： ZHNOJJGMMVVUGM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCN1C)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 188 ºC

1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride

1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 30727-22-1): A Comprehensive Overview

1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 30727-22-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as MPC-HCl, is a hydrochloride salt of 1-methylpyrrolidine-2-carboxylic acid, which is a derivative of pyrrolidine. The unique structure and properties of MPC-HCl make it a valuable reagent in various applications, including drug discovery, synthetic chemistry, and biological studies.

The molecular formula of 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride is C6H11NO2·HCl, and its molecular weight is approximately 165.61 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water. Its solubility and stability make it an ideal candidate for use in aqueous solutions and biological assays.

In recent years, the interest in MPC-HCl has increased due to its potential applications in the development of novel therapeutic agents. One of the key areas of research involves its use as a building block in the synthesis of complex molecules with biological activity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of MPC-HCl in the synthesis of a series of pyrrolidine-based compounds that exhibited potent anti-inflammatory properties. These compounds were found to effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

Beyond its use in drug discovery, 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride has also been explored for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets. A recent study in Organic Letters demonstrated the efficient synthesis of enantiomerically pure MPC-HCl using a novel catalytic asymmetric method. This advancement opens up new possibilities for the preparation of chiral drugs with improved efficacy and reduced side effects.

In addition to its synthetic applications, MPC-HCl has shown promise in the field of biocatalysis. Biocatalysts, such as enzymes, are increasingly being used in industrial processes due to their high specificity and environmental friendliness. A study published in Biotechnology and Bioengineering reported the successful use of MPC-HCl as a substrate for enzymatic reactions that produced valuable intermediates for pharmaceutical synthesis. The results indicated that MPC-HCl could be effectively converted into desired products with high yields and selectivity.

The safety profile of 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that it is generally safe for use in laboratory settings when proper handling procedures are followed. However, like many chemical compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal practices to ensure safe usage.

In conclusion, 1-Methylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 30727-22-1) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique properties make it an invaluable reagent for synthetic chemists and biologists alike. As ongoing research continues to uncover new possibilities for its use, MPC-HCl is likely to play an increasingly important role in the development of innovative therapeutic agents and biocatalytic processes.